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Compound of Interest

Compound Name: 2'-Deoxycytidine-15N3

Cat. No.: B15598703 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2'-Deoxycytidine-¹⁵N₃

This guide provides comprehensive safety protocols, handling procedures, and experimental

considerations for 2'-Deoxycytidine-¹⁵N₃, tailored for researchers, scientists, and professionals

in drug development.

Introduction
2'-Deoxycytidine-¹⁵N₃ is a stable isotope-labeled derivative of the naturally occurring

deoxyribonucleoside, 2'-deoxycytidine. The incorporation of the heavy isotope of nitrogen (¹⁵N)

at three positions in the cytidine base makes it a valuable tool in various research applications.

Its primary uses include acting as a tracer in metabolic studies, serving as an internal standard

for quantitative analysis by Nuclear Magnetic Resonance (NMR) spectroscopy or Mass

Spectrometry (MS), and as a precursor for the synthesis of isotopically labeled

oligonucleotides.[1]

Safety and Handling
While 2'-Deoxycytidine-¹⁵N₃ is not classified as a hazardous substance, its chemical, physical,

and toxicological properties have not been thoroughly investigated.[2] Therefore, it is

imperative to handle this compound with the care and respect afforded to all laboratory

chemicals.
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The potential adverse health effects are not fully known. However, it may be harmful if inhaled,

ingested, or absorbed through the skin, and may cause irritation to the skin, eyes, and

respiratory tract.[2]

Personal Protective Equipment (PPE)
To ensure safe handling, the following personal protective equipment is recommended:

Gloves: Chemical-resistant gloves should be worn.

Protective Clothing: A standard laboratory coat is advised.

Eye Protection: Safety glasses with side shields or goggles are necessary.[2]

Respiratory Protection: In situations where dust may be generated, a NIOSH/CEN approved

respirator should be used.[2]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Ventilation: Work should be conducted in a well-ventilated area, with appropriate exhaust

ventilation where dust may form.[2][3]

Hygiene: Practice good industrial hygiene and safety. Wash hands before breaks and at the

end of the workday.[2]

Storage Conditions: Store in a refrigerated (+2°C to +8°C) and desiccated environment.[2][4]

For long-term storage, -20°C is recommended.[1][3] The compound should be protected

from light.[2][4]

Accidental Release and Disposal
In the event of a spill, avoid dust formation.[2] Sweep up the material and place it in a suitable,

closed container for disposal.[2] Prevent the compound from entering sewers and public

waters.[2] Dispose of surplus and non-recyclable solutions through a licensed disposal

company as an unused product.[2]
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Physicochemical and Toxicological Data
Physicochemical Properties

Property Value

Chemical Formula C₉H₁₃¹⁵N₃O₄

Molecular Weight 230.19 g/mol

Appearance Crystalline Powder

Purity 96-98%

CAS Number Unlabeled: 951-77-9[5]; Labeled: N/A

Toxicological Information
The acute and chronic toxicity of 2'-Deoxycytidine-¹⁵N₃ have not been extensively studied. It is

not classified for acute oral, dermal, or inhalation toxicity.[2] However, as a deoxycytidine

analog, it is prudent to consider toxicity data from related compounds. For instance, some

deoxycytidine analogs used in therapeutic applications have been shown to exhibit

myelosuppression and intestinal toxicity.[6][7] Another analog, 5-aza-2'-deoxycytidine, is known

to be highly toxic to cultured cells and animals, with its cytotoxicity mediated by the covalent

trapping of DNA methyltransferase.[8][9]

Experimental Protocols and Workflows
2'-Deoxycytidine-¹⁵N₃ is primarily used in NMR spectroscopy and mass spectrometry. Below

are generalized workflows and protocols for its application.
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Storage

Handling

Application Stock Solution Storage

Store at +2°C to +8°C
Protect from light and moisture

Weigh in ventilated enclosure

Equilibrate to room temperature

Dissolve in appropriate solvent
(e.g., water, DMSO)

Use in experiment
(NMR, MS, etc.) Store stock solution at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for handling and preparing 2'-Deoxycytidine-¹⁵N₃ solutions.

Protocol for Stock Solution Preparation:

Allow the vial of 2'-Deoxycytidine-¹⁵N₃ to equilibrate to room temperature before opening to

prevent condensation.

In a well-ventilated enclosure, weigh the desired amount of the compound.

Dissolve the compound in a suitable solvent, such as sterile water or DMSO. If using water,

the solution can be filter-sterilized using a 0.22 µm filter.[1]
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For storage, stock solutions can be kept at -20°C for up to one month or at -80°C for up to

six months.[1] Ensure the container is sealed to protect from moisture and light.[1]

Use in NMR Spectroscopy
2'-Deoxycytidine-¹⁵N₃ is often incorporated into DNA or RNA oligonucleotides via

phosphoramidite synthesis to study nucleic acid structure, dynamics, and interactions with

other molecules.

Start with 2'-Deoxycytidine-¹⁵N₃

Synthesize ¹⁵N-labeled
phosphoramidite

Incorporate into oligonucleotide
via solid-phase synthesis

Cleave and deprotect
oligonucleotide

Analyze by NMR spectroscopy

Click to download full resolution via product page

Caption: Workflow for NMR analysis using ¹⁵N-labeled oligonucleotides.

Generalized Protocol for Incorporation into Oligonucleotides:

Phosphoramidite Synthesis: 2'-Deoxycytidine-¹⁵N₃ is chemically converted into its

phosphoramidite derivative. This involves protecting the 5'-hydroxyl group with a
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dimethoxytrityl (DMT) group and reacting the 3'-hydroxyl group to add the phosphoramidite

moiety.

Solid-Phase Synthesis: The ¹⁵N-labeled phosphoramidite is used in an automated DNA/RNA

synthesizer. The synthesis cycle involves:

Deblocking: Removal of the 5'-DMT group from the growing oligonucleotide chain.

Coupling: Addition of the ¹⁵N-labeled phosphoramidite to the free 5'-hydroxyl group.

Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of

deletion mutants.

Oxidation: Conversion of the phosphite triester linkage to a more stable phosphate triester.

Cleavage and Deprotection: The synthesized oligonucleotide is cleaved from the solid

support and all protecting groups are removed.

Purification: The labeled oligonucleotide is purified, typically by HPLC.

NMR Analysis: The purified sample is dissolved in a suitable NMR buffer for structural and

dynamic studies.

Signaling Pathway for Metabolic Labeling
When introduced to cells, 2'-Deoxycytidine-¹⁵N₃ can be incorporated into DNA through the

nucleoside salvage pathway.
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Caption: Simplified nucleoside salvage pathway for 2'-Deoxycytidine-¹⁵N₃.
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Generalized Protocol for Metabolic Labeling:

Cell Culture: Culture cells to the desired confluency.

Labeling: Add 2'-Deoxycytidine-¹⁵N₃ to the culture medium at a predetermined concentration.

The optimal concentration and labeling time will vary depending on the cell type and

experimental goals.

Incubation: Incubate the cells for the desired period to allow for the uptake and incorporation

of the labeled nucleoside.

Harvesting: Harvest the cells and extract the DNA.

Analysis: Analyze the labeled DNA using techniques such as mass spectrometry to

determine the extent of incorporation.

First Aid Measures
In case of exposure, follow these first aid measures and consult a physician.[2]

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.

Skin Contact Wash off with soap and plenty of water.

Eye Contact Flush eyes with water as a precaution.

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]
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Hazardous Combustion Products: Under fire conditions, carbon oxides and nitrogen oxides

may be formed.[2]

This technical guide is intended to provide a comprehensive overview of the safety and

handling of 2'-Deoxycytidine-¹⁵N₃. It is essential to supplement this information with your

institution's specific safety protocols and to conduct a thorough risk assessment before

beginning any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15598703#safety-and-handling-of-2-deoxycytidine-
15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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